Cas no 954584-40-8 (4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide)

• Product Name: 4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide
• CAS No: 954584-40-8
• MF: C₄H₆N₂O₃S₂
• MW: 194.232038021088
• MDL: MFCD09740971
• CID: 5249291
• PubChem ID: 16794146
• Update Time: 2026-03-09

4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolesulfonamide, 2,3-dihydro-4-methyl-2-oxo-
• 4-Methyl-2-oxo-2,3-dihydrothiazole-5-sulfonamide
• 4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide

• MDL： MFCD09740971
• Inchi： 1S/C4H6N2O3S2/c1-2-3(11(5,8)9)10-4(7)6-2/h1H3,(H,6,7)(H2,5,8,9)
• InChI Key： SBZLUIOIMPWREJ-UHFFFAOYSA-N
• SMILES： S1C(S(N)(=O)=O)=C(C)NC1=O

Additional information on 4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide

Exploring the Versatile Applications of 4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide (CAS No. 954584-40-8)

4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide (CAS No. 954584-40-8) is a specialized sulfonamide derivative with a unique thiazole ring structure. This compound has garnered significant attention in pharmaceutical research and material science due to its intriguing chemical properties and potential applications. The presence of both sulfonamide and thiazole moieties in its structure makes it particularly interesting for drug discovery and development.

In recent years, researchers have focused on sulfonamide-containing compounds like 4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide for their potential in addressing modern healthcare challenges. The compound's molecular structure suggests possible applications in developing new therapeutic agents, particularly in areas where traditional treatments face limitations. Its heterocyclic framework offers multiple sites for chemical modification, making it a versatile scaffold for medicinal chemistry.

The pharmaceutical industry has shown growing interest in thiazole derivatives such as 4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide due to their diverse biological activities. These compounds have demonstrated potential in various therapeutic areas, aligning with current trends in personalized medicine and targeted drug delivery. Researchers are particularly interested in how the sulfonamide group might enhance the compound's bioavailability and pharmacological profile.

From a chemical perspective, 4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide exhibits interesting physical and chemical properties. The compound's solubility characteristics, influenced by both its sulfonamide moiety and thiazole ring, make it suitable for various formulation approaches. These properties are crucial for researchers working on drug development projects, especially those focusing on improving drug delivery systems and enhancing therapeutic efficacy.

The synthesis of 4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide involves sophisticated organic chemistry techniques, reflecting the compound's complex structure. Modern synthetic approaches emphasize green chemistry principles, addressing the growing demand for environmentally friendly pharmaceutical production. The compound's heterocyclic core presents both challenges and opportunities in synthetic optimization, making it an interesting subject for process chemistry studies.

In material science applications, thiazole-sulfonamide hybrids like 4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide have shown promise in developing advanced functional materials. Researchers are exploring their potential in creating novel polymers with specific electronic or optical properties. The compound's unique structural features may contribute to materials with enhanced stability or specialized functionality.

Quality control and analytical characterization of 4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide require advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity standards required for research and potential commercial applications. The analytical data also provides valuable insights into the compound's stability and degradation pathways.

The commercial availability of 4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide (CAS No. 954584-40-8) has expanded in recent years, reflecting growing research interest. Suppliers typically offer the compound in various quantities, catering to both small-scale laboratory research and larger-scale investigations. Proper storage conditions, typically at controlled temperatures, are essential to maintain the compound's stability over time.

Future research directions for 4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide may include exploring its potential in emerging therapeutic areas or advanced material applications. The compound's structural versatility makes it a promising candidate for further investigation, particularly in interdisciplinary research combining chemistry, biology, and materials science. Researchers continue to uncover new possibilities for this interesting sulfonamide-thiazole hybrid compound.

As scientific understanding of heterocyclic compounds advances, 4-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-sulfonamide remains an important subject of study. Its unique combination of structural features positions it as a valuable tool for addressing current challenges in multiple scientific disciplines. The compound exemplifies how molecular design can lead to substances with diverse potential applications across different fields of research and development.